2-Iodo-1,1,2,2-tetrafluoroethyl fluorosulfate

• CAS RN: 77570-00-4
• Molecular Formula: C2F5IO3S
• Molecular Weight: 325.98 g/mol
• IUPAC Name: 1,1,2,2-tetrafluoro-1-fluorosulfonyloxy-2-iodoethane
• InChI: InChI=1S/C2F5IO3S/c3-1(4,8)2(5,6)11-12(7,9)10
• InChI Key: WSVMOMLUIHFCSU-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)I)(OS(=O)(=O)F)(F)F

Description

2-Iodo-1,1,2,2-tetrafluoroethyl fluorosulfate is a useful research compound. Its molecular formula is C2F5IO3S and its molecular weight is 325.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 1-liter pressure reactor was charged a mixture of iodine monochloride (162.5 g, 1.0 mol) and fluorosulfonic acid (110 g, 1.1 mol). The reactor was cooled and tetrafluoroethylene (120 g, 1.2 mol) was added. After the addition of TFE was complete, the reaction mixture was heated at 100° C. for 10 hr. The cooled mixture was then slowly poured into a large amount of ice with stirring. The lower layer was separated, washed with dilute NaHSO3 solution and water and dried over MgSO4. Distillation afforded the desired product as a clear liquid (215 g, 66% yield), bp. 87-88° C. 19F NMR (188.24 MHz, CDCl3): -85.4 (dt, J=8.4 Hz, J=5.2 Hz, 2F), -65.7 (t, J=5.2 Hz, 2F), +49.6 (t, J=8.3 Hz, 1F).